
Physical and chemical properties of Alisol E 23-
acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alisol E 23-acetate

Cat. No.: B3028073 Get Quote

An In-depth Technical Guide to Alisol E 23-
acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Alisol E 23-acetate is a naturally occurring triterpenoid isolated from the tubers of Alisma

plantago-aquatica Linn., a plant used in traditional medicine.[1][2][3][4] As a member of the

Alisol family of compounds, it shares a common protostane tetracyclic skeleton, which is

characteristic of many bioactive molecules derived from this plant genus.[5][6] This technical

guide provides a comprehensive overview of the known physical and chemical properties of

Alisol E 23-acetate, alongside experimental protocols and an exploration of its biological

context, primarily through the lens of the closely related and more extensively studied Alisol B

23-acetate.

Physical and Chemical Properties
Alisol E 23-acetate is a white powder with a molecular formula of C₃₂H₅₂O₆ and a molecular

weight of approximately 532.76 g/mol .[3][4] It is soluble in a range of organic solvents,

including chloroform, dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and acetone.

[4][7] While specific quantitative data for the melting and boiling points of Alisol E 23-acetate
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are not readily available in the current literature, its physical state as a powder is consistent

with other triterpenoids isolated from Alisma species.

For the purpose of quality control and identification, High-Performance Liquid Chromatography

(HPLC) and 13C Nuclear Magnetic Resonance (NMR) spectroscopy are utilized, with

commercially available standards having a purity of ≥98%.[7] Detailed spectroscopic data,

including 1H-NMR, 13C-NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), are

essential for unequivocal structure elucidation and characterization. Although specific spectral

data for Alisol E 23-acetate is not publicly available, the general fragmentation patterns of

Alisol triterpenoids in mass spectrometry involve characteristic losses of water (H₂O) and acetic

acid (HAc) from the molecular ion.[8][9]

Table 1: Summary of Physical and Chemical Properties of Alisol E 23-acetate

Property Value Reference(s)

Molecular Formula C₃₂H₅₂O₆ [3][4]

Molecular Weight 532.76 g/mol [3]

Physical Description Powder [4][7]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[4][7]

Purity (Commercial) ≥98% [7]

CAS Number 155301-58-9 [3][4]

Experimental Protocols
Isolation and Purification
While a specific protocol for the isolation of Alisol E 23-acetate is not detailed in the available

literature, a general methodology for the extraction and purification of triterpenoids from Alisma

species can be adapted. The following is a representative workflow based on protocols for

related compounds such as Alisol B 23-acetate.[10][11]
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Dried and powdered tubers of Alisma plantago-aquatica
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Crude Extract
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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